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Compound of Interest

Tert-butyl 3-formylmorpholine-4-
Compound Name:
carboxylate

Cat. No.: B153264

For researchers and professionals in drug development, (R)-N-Boc-3-morpholinecarbaldehyde
serves as a valuable chiral building block. Its morpholine core is a privileged scaffold in
medicinal chemistry, known for improving the pharmacokinetic properties of drug candidates.[1]
This technical guide provides a comprehensive overview of its commercial availability,
physicochemical properties, a plausible synthetic approach, and its relevance in drug
discovery.

Commercial Avalilability

Direct commercial availability of the enantiomerically pure (R)-N-Boc-3-
morpholinecarbaldehyde is limited. While the racemic mixture and the (S)-enantiomer are
available from several suppliers, the (R)-enantiomer is typically offered via custom synthesis.

Major chemical suppliers for the racemic and (S)- form include:
o AChemBlock: Offers N-Boc-3-morpholinecarbaldehyde with 97% purity.[2]
e BOC Sciences: Provides (S)-N-Boc-3-morpholinecarbaldehyde with a purity of 95%.[3]

Researchers requiring the (R)-enantiomer should inquire with these or other specialized
custom synthesis providers.

Physicochemical Data
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The following table summarizes the available physicochemical data for N-Boc-3-

morpholinecarbaldehyde. The properties of the (R)-enantiomer are expected to be identical to

the (S)-enantiomer, with the exception of the sign of its specific rotation.

Property Value Source
tert-butyl (3R)-3-

IUPAC Name formylmorpholine-4- Inferred
carboxylate
(R)-4-(tert-

Synonyms butoxycarbonyl)morpholine-3- Inferred
carbaldehyde
833474-06-9 (racemic)[2],

CAS Number 218594-01-5 ((S)-enantiomer) [2][3]
[3]

Molecular Formula C10H17NO4[2] [2]

Molecular Weight 215.25 g/mol [2] [2]

Purity Typically =295% [2][3]

Appearance Inquire with supplier
CC(C)(C)OC(=O)N1CC--

SMILES Inferred
INVALID-LINK--OC1

Synthetic Approach

A robust and stereocontrolled synthesis of (R)-N-Boc-3-morpholinecarbaldehyde can be

envisioned through a two-step process: the enantioselective synthesis of the corresponding

primary alcohol, (R)-N-Boc-3-morpholinemethanol, followed by a mild oxidation to the

aldehyde.
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Synthesis of (R)-N-Boc-3-morpholinemethanol

Chiral Starting Material
(e.g., (R)-amino alcohol)

:

Multi-step Synthesis

'

(R)-N-Boc-3-morpholinemethanol

Oxidation

Mild Oxidation
(e.g., Swern, Dess-Martin)

'

(R)-N-Boc-3-morpholinecarbaldehyde
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Start

\ 4
[Set up flame-dried glassware]

under inert atmosphere

A

Cool oxalyl chloride in DCM
to -78 °C

A

Add DMSO dropwise

A

Stir for 15 min

A

Add (R)-N-Boc-3-morpholinemethanol
solution dropwise

A

[Stir for 45 min at -78 °C)

Y
(Add triethylamine dropwise)

A

Warm to room temperature
and stir for 1 hr

Extract with DCM

A\
Quench with water
()
\4

(Wash with brine, dry, and concentrate)

Y
(Purify by column chromatography)

Y
End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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